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Compound of Interest

Compound Name: Alterlactone

Cat. No.: B161754 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Compliant Disposal of Alterlactone

Ensuring the safe disposal of all laboratory chemicals is paramount to maintaining a secure

research environment and adhering to regulatory compliance. While Alterlactone is classified

as a non-hazardous substance, prudent laboratory practices for waste management should

always be observed. This guide provides detailed, step-by-step procedures for the proper

disposal of Alterlactone, safeguarding both personnel and the environment.

Summary of Key Chemical Safety Data
The following table summarizes essential safety and handling information for Alterlactone.

Property Value Source

GHS Classification
Not a hazardous substance or

mixture
GlpBio Safety Data Sheet

CAS Number 1030376-89-6 GlpBio Safety Data Sheet

Molecular Formula C15H12O6 GlpBio Safety Data Sheet

Molecular Weight 288.25 g/mol GlpBio Safety Data Sheet

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
GlpBio Safety Data Sheet
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Step-by-Step Disposal Protocol for Alterlactone
This protocol outlines the recommended procedure for the disposal of Alterlactone waste,

including pure compound and contaminated labware.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for Alterlactone waste.

Do not mix Alterlactone waste with hazardous waste streams (e.g., halogenated solvents,

heavy metals).[1][2]

2. Disposal of Solid Alterlactone Waste:

For unused or expired pure Alterlactone, it should be treated as chemical waste.

Place solid Alterlactone waste in a securely sealed container to prevent dust formation.

For disposal of small quantities, consult your institution's environmental health and safety

(EHS) office. In many cases, non-hazardous solid waste can be disposed of in the regular

trash, provided it is securely contained.[3][4]

3. Disposal of Liquid Alterlactone Waste (Solutions):

Aqueous solutions of Alterlactone, given its non-hazardous nature, may be permissible for

drain disposal depending on institutional and local regulations.

Crucially, always seek approval from your institution's EHS office before disposing of any

chemical down the drain.[3]

If approved for drain disposal, flush with a copious amount of water (at least 20 parts water

to 1 part solution) to ensure dilution.[5]

Solutions of Alterlactone in organic solvents should be collected in a designated non-

halogenated solvent waste container.

4. Decontamination and Disposal of Empty Containers:
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Empty containers that previously held Alterlactone should be managed to ensure no

residual chemical remains.

Triple rinse the container with a suitable solvent (e.g., water or an appropriate organic

solvent).[2][6]

The rinsate from the first rinse should be collected and disposed of as liquid Alterlactone
waste.[2][6] Subsequent rinsates of a non-hazardous material may be suitable for drain

disposal with approval.

After thorough cleaning, deface or remove the original label from the container.[3][6]

The clean, de-labeled container can then typically be disposed of in the regular trash or

recycled according to institutional policy.[6]

5. Disposal of Contaminated Labware:

Disposable labware (e.g., pipette tips, gloves) contaminated with Alterlactone should be

placed in a sealed bag or container and can generally be disposed of in the regular

laboratory trash.

Non-disposable glassware should be decontaminated by washing thoroughly with an

appropriate solvent and detergent.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Alterlactone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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